Cas no 2171960-05-5 (3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid)

• Product Name: 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• CAS No: 2171960-05-5
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6507521
• PubChem ID: 165763933
• Update Time: 2025-05-21

3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• EN300-1511102
• 2171960-05-5
• 3-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methylbutanoic acid

• Inchi： 1S/C27H25BrN2O5/c1-27(2,14-24(31)32)30-25(33)16-11-17(28)13-18(12-16)29-26(34)35-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,23H,14-15H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： IODWNUBNJOSKDZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(NC(C)(C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid

Comprehensive Guide to 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2171960-05-5)

3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2171960-05-5) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. This compound features a unique molecular structure, combining a fluorenylmethoxycarbonyl (Fmoc) protecting group with a brominated phenylformamido moiety, making it highly valuable in medicinal chemistry and drug development. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling reactions and its potential applications in targeted therapies.

The molecular formula of 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid reflects its complex architecture, which includes a 3-methylbutanoic acid backbone. This structural feature enhances its solubility in organic solvents, a critical factor for laboratory applications. The presence of the Fmoc group ensures stability during synthetic processes, particularly in solid-phase peptide synthesis (SPPS), a technique gaining traction in biopharmaceutical research. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as they serve as building blocks for novel therapeutics.

One of the key advantages of CAS No. 2171960-05-5 is its versatility in peptide modification. The bromine atom at the 3-position of the phenyl ring allows for further functionalization via cross-coupling reactions, a topic frequently explored in organic chemistry forums and research publications. Additionally, the Fmoc-protected amino group provides a reversible protection strategy, enabling sequential peptide assembly—a process central to modern bioconjugation techniques. These attributes make the compound a staple in labs focusing on antibody-drug conjugates (ADCs) and proteomics.

From a market perspective, demand for 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid has surged due to the growing emphasis on personalized medicine and precision therapeutics. Pharmaceutical companies and academic institutions are increasingly sourcing high-purity batches of this compound to support high-throughput screening (HTS) campaigns. Online searches for "Fmoc-protected bromophenyl derivatives" and "peptide synthesis reagents" often lead to this molecule, underscoring its relevance in contemporary research.

Handling and storage recommendations for CAS No. 2171960-05-5 include keeping the compound in a cool, dry environment, away from light to prevent degradation. Its stability under inert atmospheres makes it suitable for long-term storage, a feature highly valued by chemical suppliers and end-users alike. For researchers troubleshooting low-yield peptide couplings, optimizing reaction conditions with this reagent has shown promising results, as discussed in recent scientific literature.

In summary, 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2171960-05-5) stands out as a critical tool in drug discovery and peptide engineering. Its multifaceted applications, from SPPS to bioconjugation, align with cutting-edge trends in life sciences. As the scientific community continues to explore next-generation therapeutics, compounds like this will remain at the forefront of innovation.